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Compound of Interest

Compound Name: 3,3-Dimethylbutyraldehyde

Cat. No.: B104332

Essential Safety and Handling Guide for 3,3-
Dimethylbutyraldehyde

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety, handling, and disposal information for 3,3-
Dimethylbutyraldehyde (CAS 2987-16-8). Adherence to these procedures is essential for
personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

3,3-Dimethylbutyraldehyde is a highly flammable liquid and vapor that can cause skin, eye,
and respiratory irritation.[1][2][3] It is crucial to use appropriate personal protective equipment
(PPE) and engineering controls to minimize exposure.

Engineering Controls:
» Handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]
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o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

Recommended Personal Protective Equipment:

A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table outlines the recommended PPE for handling 3,3-Dimethylbutyraldehyde.

Body Part PPE Recommendation Rationale
Chemical safety goggles or a Protects against splashes
Eyes/Face face shield worn over goggles.  which can cause serious eye
[6] irritation.[1][3]
Chemical-resistant gloves
Sk (e.g., Neoprene, Nitrile).[6] A Prevents skin contact which
in

buttoned, knee-length

laboratory coat.[6]

can cause irritation.[1][3]

Respiratory

Use a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors if

ventilation is inadequate or for

Protects against inhalation of
vapors which may cause
respiratory irritation.[1][3][4]

spill response.[2]

Protects feet from accidental
Feet Closed-toe shoes.[6] )
spills.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3,3-Dimethylbutyraldehyde is vital for
safe handling and storage.
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Property

Value

CAS Number

2987-16-8[7][8]

Molecular Formula

CeH120[3][9]

Molecular Weight 100.16 g/mol [3][8]

Appearance Colorless liquid[5][7]

Odor Unpleasant[9]

Boiling Point 104-106 °CJ[7][8]

Flash Point 13 °C (55.4 °F) - closed cup[2][4]
Density 0.798 g/mL at 25 °C[7][8]

Solubility in Water

7.6 g/L[9]

Vapor Pressure

23.4 mmHg at 25°C[7]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 3,3-Dimethylbutyraldehyde ensures safety at every step.

Receiving and Storage:

[5]

Handling and Use:

Keep the container tightly closed.[1][4][5]

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][4]

Store under an inert gas, such as nitrogen, as the material is air-sensitive.[4][5]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[4]

 All handling should be performed inside a chemical fume hood.[4]
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Ground and bond containers when transferring material to prevent static discharge.[1][5]

Use only non-sparking tools.[4][5]

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[1]

Wash hands thoroughly after handling.[1][4]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[4]

Do not empty into drains.[4]

Waste materials should be collected in a suitable, labeled container for disposal.

Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Emergency Procedures: Spills and Exposure

Immediate and appropriate response to spills and exposures is critical.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1]

Containment: Absorb the spill with an inert material (e.g., sand, earth, vermiculite).

Collection: Collect the absorbed material into a suitable, closed container for disposal.[4]

Decontamination: Clean the spill area thoroughly.

Personal Exposure:
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, give artificial respiration. Seek immediate medical attention.[1][4][10]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes.[1][4] Seek medical attention if irritation persists.[4]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if present and
easy to do.[1][4] Seek immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterward.[4][11] Seek immediate medical attention.

Below are diagrams illustrating the workflows for handling chemical spills and personal
exposure incidents.

Evacuate Area }—V

Chemical Spill Occurs

Ventilate Area H Remove Ignition Sources H Contain Spill with Inert Material }—»

Collect Waste }—V

Decontaminate Area }—» Dispose of Waste Properly

Provide First Aid »| Seek Medical Attention

A

Fresh Air
Personal Exposure Occurs Remove from Exposure | Decontaminate
Rinse Skin
Rinse Eyes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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